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Compound of Interest

Compound Name: 6-TAMRA cadaverine

Cat. No.: B15556193 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-carboxytetramethylrhodamine (6-TAMRA)

cadaverine, a versatile fluorescent probe for protein conjugation. It covers the fundamental

properties of the molecule, detailed conjugation chemistries, experimental protocols, and key

applications in research and development.

Core Properties of 6-TAMRA Cadaverine
6-TAMRA cadaverine is a purified, single-isomer fluorescent dye that belongs to the

rhodamine family.[1][2] It consists of the 6-TAMRA fluorophore attached to a cadaverine (a five-

carbon diamine) linker, which presents a terminal primary amine. This primary amine is the key

functional group for conjugation reactions. The molecule is known for its bright orange

fluorescence and is commonly used as a building block for creating fluorescently labeled

bioconjugates.[1][3]

The quantitative properties of 6-TAMRA cadaverine are summarized below.
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Property Value Reference(s)

Molecular Weight 742.66 g/mol [3][4]

Appearance Solid [3]

Solubility DMSO, DMF [3][5]

Excitation Wavelength (λex) ~552 nm [3][4]

Emission Wavelength (λem) ~578 nm [3][4]

Extinction Coefficient (ε) 90,000 cm⁻¹ M⁻¹ [4][6]

Storage Conditions
Freeze (<-15 °C), Minimize

light exposure
[3][4]

Principles of Protein Conjugation
The terminal primary amine on the cadaverine linker allows for several covalent labeling

strategies. The two most common methods for conjugating 6-TAMRA cadaverine to proteins

are transglutaminase-mediated labeling and carbodiimide-mediated coupling.

Transglutaminase-Mediated Labeling
This enzymatic method offers highly specific protein modification. Microbial transglutaminase

(mTG) catalyzes the formation of a stable isopeptide bond between the γ-carboxamide group

of a protein's glutamine residue and the primary amine of 6-TAMRA cadaverine.[1][2][3] This

reaction is highly efficient and specific, making it a preferred method for labeling proteins that

contain accessible glutamine residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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